Cas no 1421584-36-2 (4-methoxy-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide)

• Product Name: 4-methoxy-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide
• CAS No: 1421584-36-2
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 6263691
• PubChem ID: 71792296
• Update Time: 2025-05-24

4-methoxy-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide
• 4-methoxy-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}benzamide
• AKOS024542397
• 4-methoxy-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide
• 1421584-36-2
• F6242-0999
• 4-methoxy-N-[4-[5-(pyrrolidine-1-carbonyl)tetrazol-2-yl]phenyl]benzamide
• VU0539707-1

• Inchi： 1S/C20H20N6O3/c1-29-17-10-4-14(5-11-17)19(27)21-15-6-8-16(9-7-15)26-23-18(22-24-26)20(28)25-12-2-3-13-25/h4-11H,2-3,12-13H2,1H3,(H,21,27)
• InChI Key： GEIAXRKTVJYIJP-UHFFFAOYSA-N
• SMILES： O=C(C1N=NN(C2C=CC(=CC=2)NC(C2C=CC(=CC=2)OC)=O)N=1)N1CCCC1

Computed Properties

• Exact Mass: 392.15968852g/mol
• Monoisotopic Mass: 392.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methoxy-N-{4-5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-ylphenyl}benzamide

4-Methoxy-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}benzamide: A Comprehensive Overview

The compound with CAS No 1421584-36-2, known as 4-methoxy-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}benzamide, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a benzamide moiety substituted with a methoxy group and a tetrazole ring linked to a pyrrolidine carbonyl group. The combination of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. The tetrazole ring in this compound is known to exhibit strong hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the presence of the pyrrolidine group enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful syntheses using various coupling reactions and protecting group strategies to achieve high yields and purity. The key intermediates include a substituted benzamide derivative and a tetrazole-containing precursor, which are combined under optimized conditions to form the final product.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, its role as a modulator of ion channels has been explored, suggesting applications in the treatment of neurological disorders.

The structural versatility of this compound also extends to its use in materials science. The tetrazole moiety can act as a coordinating unit in metal-organic frameworks (MOFs), offering opportunities for the development of advanced materials with applications in gas storage and catalysis. Recent research has focused on optimizing the synthesis of MOFs incorporating this compound to enhance their stability and functionality.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during production. Additionally, efforts are underway to assess the biodegradability of this compound to ensure it meets current environmental standards.

In conclusion, CAS No 1421584-36-2 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable asset in both therapeutic development and materials innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.